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Get Quote

Understanding the chemical compatibility of a plastic is not a matter of memorizing charts, but

of grasping the physicochemical principles at play. The primary driver of interaction between a

solvent like isopentane and a polymer is the principle of "like dissolves like."

Polarity and Solubility Parameter: Isopentane is a non-polar solvent. It will readily interact

with and potentially degrade polymers that are also non-polar. The energy of interaction can

be estimated using solubility parameters. When the solubility parameter of a solvent closely

matches that of a polymer, the likelihood of absorption, swelling, and eventual dissolution

increases significantly.

Polymer Morphology: The physical structure of a polymer chain plays a critical role.

Amorphous Plastics (e.g., Polycarbonate, Polystyrene): These polymers have a

disordered, entangled chain structure. This leaves ample free volume for small solvent

molecules like isopentane to penetrate, leading to plasticization (softening), swelling, and

a high risk of degradation.
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Semi-Crystalline Plastics (e.g., Polyethylene, Polypropylene, PTFE): These materials have

regions of highly ordered, tightly packed crystalline structures interspersed with

amorphous regions. The crystalline domains are highly resistant to solvent penetration.

While the amorphous regions can still be attacked, the overall resistance of the material is

significantly higher.

Mechanisms of Attack: Chemical exposure can manifest in several ways:

Physical Absorption & Swelling: The solvent permeates the polymer matrix, causing it to

swell and soften. This compromises dimensional stability and mechanical strength.[1] For

polyolefins like LDPE and HDPE, this effect can sometimes be reversible upon solvent

evaporation.[2]

Dissolution: In severe cases of compatibility mismatch, the polymer will dissolve

completely in the solvent.

Environmental Stress Cracking (ESC): This is a more insidious form of failure. It occurs

when a plastic is subjected to both a chemical agent and mechanical stress (either internal

molded-in stress or external applied stress).[1][3] The chemical agent doesn't dissolve the

plastic but instead acts as a plasticizer at a microscopic level, allowing cracks to initiate

and propagate at stress levels far below the material's normal breaking point. Amorphous

plastics are particularly susceptible to ESC.[1]

Section 2: Isopentane Compatibility Reference Data
The following table summarizes the chemical resistance of common laboratory plastics to

isopentane and similar aliphatic hydrocarbons. The ratings are consolidated from various

manufacturer and supplier databases. It is crucial to recognize that these are general

guidelines; factors such as temperature, stress, and exposure duration can significantly alter

performance.[4]
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Plastic Material Abbreviation
Compatibility
Rating with
Isopentane

Causality & Field
Insights

Polyolefins

High-Density

Polyethylene
HDPE G (Good) to F (Fair)

HDPE's semi-

crystalline structure

offers good initial

resistance. However,

as a non-polar

polymer, it is

susceptible to long-

term swelling and

softening from non-

polar isopentane. Not

recommended for

long-term storage, but

suitable for short-term

contact.[2]

Low-Density

Polyethylene
LDPE

F (Fair) to N (Not

Rec.)

LDPE has lower

density and

crystallinity than

HDPE, making it more

permeable to

isopentane.

Significant swelling

and loss of strength

can be expected,

especially at elevated

temperatures.[5]

Polypropylene PP G (Good) to F (Fair) Similar to HDPE, PP

is a non-polar, semi-

crystalline polymer. It

generally offers

slightly better

resistance than HDPE
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but is still prone to

swelling and should

not be used for long-

term immersion.[6]

Polymethylpentene PMP / "TPX"
F (Fair) to N (Not

Rec.)

Although a polyolefin,

PMP's branched

structure makes it

more susceptible to

attack by aliphatic

hydrocarbons than PP

or HDPE. Expect

swelling and loss of

clarity.

Fluoropolymers

Polytetrafluoroethylen

e
PTFE E (Excellent)

The extreme chemical

inertness of PTFE is

due to the strength of

the carbon-fluorine

bonds and the

protective sheath of

fluorine atoms.[7] It is

the material of choice

for applications

involving harsh, non-

polar solvents like

isopentane.[8]

Perfluoroalkoxy PFA E (Excellent)

PFA shares the

exceptional chemical

resistance of PTFE

while being melt-

processable. It is an

excellent, albeit more

costly, alternative to

PTFE for isopentane

contact.[9][10]
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Fluorinated Ethylene

Propylene
FEP E (Excellent)

FEP is another melt-

processable

fluoropolymer with

chemical resistance

nearly identical to

PTFE and PFA,

making it highly

suitable for use with

isopentane.[9][11]

Amorphous Plastics

Polycarbonate PC
N (Not

Recommended)

PC is an amorphous

polymer with poor

resistance to aliphatic

hydrocarbons.

Isopentane will cause

rapid and severe

environmental stress

cracking, crazing, and

loss of impact

strength.[6]

Polystyrene PS
N (Not

Recommended)

As a non-polar

amorphous polymer,

PS is readily attacked

and dissolved by

isopentane. Contact

should be avoided

entirely.

Polyvinyl Chloride PVC
N (Not

Recommended)

Plasticized (flexible)

PVC will swell and

lose its plasticizers

upon contact with

isopentane. Rigid

PVC is also not

recommended due to

risk of stress cracking.
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Other Polymers

Thermoplastic

Elastomer
TPE

Variable (Testing

Required)

TPEs are a broad

class of materials.

Compatibility is highly

dependent on the

specific formulation.

Testing is essential.

Silicone SILI
F (Fair) to N (Not

Rec.)

Isopentane will cause

significant swelling

and a reduction in

mechanical properties

of silicone. The effect

may be partially

reversible after the

solvent evaporates,

but permanent

damage can occur.

Rating Key:

E - Excellent: No damage after 30 days of constant exposure.[4]

G - Good: Little or no damage after 30 days of constant exposure.[4]

F - Fair: Some effect after 7 days of constant exposure (e.g., swelling, discoloration, loss of

strength). Not recommended for continuous use.[4]

N - Not Recommended: Immediate damage may occur.[4]

Section 3: A Self-Validating Protocol for In-House
Compatibility Testing
Manufacturer charts are a guide, but the ultimate authority is a test performed under your

specific experimental conditions.[3][4] Adopting a standardized protocol, such as one based on
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ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical

Reagents, provides a self-validating system for material selection.[12][13][14][15]

The core principle is to quantify changes in critical properties of the plastic after exposure to the

chemical agent.

Experimental Protocol: Immersion Test (ASTM D543,
Practice A)
Objective: To determine the effect of isopentane immersion on the physical and mechanical

properties of a selected plastic.

Materials:

Test specimens of the plastic (e.g., 5-10 ASTM Type I tensile bars).

Control specimens (identical to test specimens, but not exposed).

Isopentane (reagent grade).

Immersion vessel with a tightly sealing lid to prevent evaporation.

Analytical balance (±0.1 mg).

Calipers or micrometer.

Tensile testing machine (optional, for mechanical property analysis).

Methodology:

Pre-Exposure Characterization (Baseline Data):

For each of the 5-10 test specimens, perform and record the following:

Weight: Weigh each specimen to the nearest 0.1 mg.

Dimensions: Measure the length, width, and thickness at three different points for each

dimension and calculate the average.
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Appearance: Note the color, clarity, and surface texture.

Mechanical Properties (Optional but Recommended): If a tensile tester is available, test

3-5 control specimens to establish baseline tensile strength and elongation at break.

Immersion:

Place the pre-characterized test specimens in the immersion vessel. Ensure they are fully

submerged and not touching each other.

Fill the vessel with isopentane, ensuring complete coverage.

Seal the vessel tightly and store at the desired test temperature (e.g., room temperature,

20°C) for a specified duration (e.g., 7 days).

Post-Exposure Characterization:

After the immersion period, carefully remove the specimens from the isopentane.

Quickly pat them dry with a lint-free cloth.

Immediately re-weigh each specimen.

Re-measure the dimensions of each specimen.

Visually inspect for any changes: swelling, discoloration, crazing, cracking, or clouding.[12]

(Optional) Perform tensile tests on the exposed specimens within 24 hours of removal and

compare the results to the control group.

Data Analysis & Interpretation:

Calculate the percentage change in weight and dimensions for each specimen.

Calculate the percentage change in mechanical properties (if tested).

A self-validating result: A material is considered resistant if the changes in weight,

dimensions, and mechanical properties are below a pre-determined threshold (e.g., <2%
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change in dimensions, <10% loss in tensile strength). Significant changes indicate poor

compatibility.

Workflow for ASTM D543-Based Compatibility Testing
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Phase 1: Pre-Exposure Baseline

Phase 2: Exposure

Phase 3: Post-Exposure Analysis

Phase 4: Evaluation

Select Plastic & Prepare Specimens (n≥5)

Measure & Record Initial Weight

Measure & Record Initial Dimensions

Document Initial Appearance

Test Control Group for
Mechanical Properties (Optional)

Immerse Test Specimens in Isopentane
(Sealed Vessel, Defined Temp/Time)

Remove, Dry, & Re-weigh Specimens

Re-measure Dimensions

Document Changes in Appearance
(Swelling, Crazing, etc.)

Test Exposed Group for
Mechanical Properties (Optional)

Calculate % Change in
Weight, Dimensions, & Strength

Change within
Acceptable Limits?

Compatible

Yes

Not Compatible

No

Click to download full resolution via product page

Caption: ASTM D543-based workflow for chemical compatibility testing.
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Section 4: Practical Recommendations & Material
Selection Logic
When selecting a plastic for use with isopentane, a risk-based approach is essential.

For Critical Applications (Long-Term Storage, High-Value Samples): Do not compromise. The

fluoropolymers PTFE, PFA, and FEP are the only materials that can be trusted for long-term,

stress-free contact with isopentane. Their high initial cost is offset by the prevention of

sample loss or experimental failure.

For Short-Term or Incidental Contact: High-Density Polyethylene (HDPE) and Polypropylene

(PP) may be acceptable. For example, using a PP beaker to briefly wash a component with

isopentane is a low-risk activity. However, these materials should never be used for storing

isopentane for more than a few hours.

Absolutely Avoid: Polycarbonate (PC) and Polystyrene (PS) must be avoided for any

application involving isopentane, as rapid failure through environmental stress cracking or

dissolution is highly likely.

Decision Logic for Material Selection

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b7769902/docs?utm_src=pdf-body#section-1-the-why-fundamental-principles-of-polymer-solvent-interaction
https://www.benchchem.com/product/b7769902/docs?utm_src=pdf-body#section-1-the-why-fundamental-principles-of-polymer-solvent-interaction
https://www.benchchem.com/product/b7769902/docs?utm_src=pdf-body#section-1-the-why-fundamental-principles-of-polymer-solvent-interaction
https://www.benchchem.com/product/b7769902/docs?utm_src=pdf-body#section-1-the-why-fundamental-principles-of-polymer-solvent-interaction
https://www.benchchem.com/product/b7769902/docs?utm_src=pdf-body#section-1-the-why-fundamental-principles-of-polymer-solvent-interaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Involves
Isopentane Contact

Is Contact Long-Term (>24h)
or High-Stress (e.g., Centrifugation)?

Is Contact Short-Term (<24h)
& Low-Stress?

No

USE FLUOROPOLYMERS
(PTFE, PFA, FEP)

Yes

Consider Polyolefins
(HDPE, PP)

- VERIFY with ASTM D543 Test -

Yes

Is the Material PC, PS, PVC,
or Untested Silicone/TPE?

No

AVOID
PC, PS, PVC, Silicone

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting plastics for use with isopentane.

By combining an understanding of fundamental polymer science with empirical data and a

robust validation protocol, researchers can confidently select the appropriate lab plastics for
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use with isopentane, thereby safeguarding the integrity and safety of their scientific

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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